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molecular formula C16H22N2O4S B8539660 Tert-butyl 4-[(4-nitrophenyl)sulfanyl]piperidine-1-carboxylate

Tert-butyl 4-[(4-nitrophenyl)sulfanyl]piperidine-1-carboxylate

Cat. No. B8539660
M. Wt: 338.4 g/mol
InChI Key: IVUFKFIWMKOPSG-UHFFFAOYSA-N
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Patent
US09108939B2

Procedure details

tert-Butyl 4-(4-nitrophenylthio)piperidine-1-carboxylate (8.56 mmol, 2.8973 g) and palladium (3.77 mmol, 0.401 g) were combined in ethanol (30 mL) and the reaction mixture hydrogenated at 5 bar for 2 hours. The reaction mixture was filtered and concentrated under vacuum, reaction incomplete. Hydrogenation resumed with fresh palladium and left overnight. The reaction mixture was filtered and concentrated under vacuum to afford the title compound (2.86 g).
Name
tert-Butyl 4-(4-nitrophenylthio)piperidine-1-carboxylate
Quantity
2.8973 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
palladium
Quantity
0.401 g
Type
catalyst
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10][CH:11]2[CH2:16][CH2:15][N:14]([C:17]([O:19][C:20]([CH3:23])([CH3:22])[CH3:21])=[O:18])[CH2:13][CH2:12]2)=[CH:6][CH:5]=1)([O-])=O>C(O)C.[Pd]>[NH2:1][C:4]1[CH:9]=[CH:8][C:7]([S:10][CH:11]2[CH2:12][CH2:13][N:14]([C:17]([O:19][C:20]([CH3:23])([CH3:22])[CH3:21])=[O:18])[CH2:15][CH2:16]2)=[CH:6][CH:5]=1

Inputs

Step One
Name
tert-Butyl 4-(4-nitrophenylthio)piperidine-1-carboxylate
Quantity
2.8973 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)SC1CCN(CC1)C(=O)OC(C)(C)C
Step Two
Name
ethanol
Quantity
30 mL
Type
solvent
Smiles
C(C)O
Step Three
Name
palladium
Quantity
0.401 g
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum, reaction incomplete
WAIT
Type
WAIT
Details
left overnight
Duration
8 (± 8) h
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
NC1=CC=C(C=C1)SC1CCN(CC1)C(=O)OC(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.86 g
YIELD: CALCULATEDPERCENTYIELD 108.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.